Cas no 56472-17-4 (1,3-Propanedithiol, 2,2-diethyl-)

56472-17-4 structure
Product name:1,3-Propanedithiol, 2,2-diethyl-
1,3-Propanedithiol, 2,2-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedithiol, 2,2-diethyl-
- 2,2-diethylpropane-1,3-dithiol
- 2,2-Diethyl-1,3-propanedithiol
- DTXSID00392356
- 56472-17-4
- SCHEMBL1061087
-
- Inchi: InChI=1S/C7H16S2/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H3
- InChI Key: AMWSBNKJHQZXID-UHFFFAOYSA-N
- SMILES: C(C(CC)(CS)CS)C
Computed Properties
- Exact Mass: 164.06948
- Monoisotopic Mass: 164.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 61.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 2Ų
Experimental Properties
- PSA: 0
1,3-Propanedithiol, 2,2-diethyl- Related Literature
-
1. Studies on the oxidation of 1, 3-dithiane and 5, 5-disubstituted analogues including X-ray crystal structure, equilibration studies and pK a measurements on selected oxidesVarinder K. Aggarwal,Ian W. Davies,Richard Franklin,John Maddock,Mary F. Mahon,Kieran C. Molloy a measurements on selected oxides. Varinder K. Aggarwal Ian W. Davies Richard Franklin John Maddock Mary F. Mahon Kieran C. Molloy J. Chem. Soc. Perkin Trans. 1 1994 2363
56472-17-4 (1,3-Propanedithiol, 2,2-diethyl-) Related Products
- 153026-79-0(Thiophene, 2-(difluoromethyl)-5-methyl-)
- 67358-21-8(2H-Indol-2-one, 1,3-dihydro-1,7-dimethyl-)
- 1384265-01-3(Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclobutane-1,7'-quinoline]-3'-carboxylate)
- 1228670-39-0((E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate)
- 2227901-97-3((1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol)
- 898433-56-2(N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide)
- 2694744-94-8(1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride)
- 199292-15-4(5-Chloro-1H-1,2,4-triazole-3-carbohydrazide)
- 1213948-77-6((1R)-1-(5-chlorofuran-2-yl)ethan-1-amine)
- 1208076-93-0(2-bromo-6-fluoro-4-methylbenzene-1-sulfonyl chloride)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
